Cas no 478042-94-3 (6-(4-Chlorophenyl)-1-ethyl-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 6-(4-Chlorophenyl)-1-ethyl-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 478042-94-3
• MF: C₁₅H₁₃ClN₂OS
• MW: 304.794521093369
• MDL: MFCD00794513
• CID: 5225903
• Update Time: 2026-03-07

6-(4-Chlorophenyl)-1-ethyl-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-CHLOROPHENYL)-1-ETHYL-4-(METHYLSULFANYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• 6-(4-chlorophenyl)-1-ethyl-4-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 6-(4-chlorophenyl)-1-ethyl-1,2-dihydro-4-(methylthio)-2-oxo-
• 6-(4-chlorophenyl)-1-ethyl-4-methylsulfanyl-2-oxopyridine-3-carbonitrile
• Oprea1_722047
• 6-(4-chlorophenyl)-1-ethyl-4-(methylthio)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 6-(4-Chlorophenyl)-1-ethyl-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD00794513
• Inchi： 1S/C15H13ClN2OS/c1-3-18-13(10-4-6-11(16)7-5-10)8-14(20-2)12(9-17)15(18)19/h4-8H,3H2,1-2H3
• InChI Key： RJNNSGKYWYCXAV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(=C(C#N)C(N1CC)=O)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 509
• XLogP3: 3.2
• Topological Polar Surface Area: 69.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-Chlorophenyl)-1-ethyl-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

6-(4-Chlorophenyl)-1-ethyl-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile: A Comprehensive Overview

The compound 6-(4-Chlorophenyl)-1-ethyl-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 478042943) has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This compound belongs to the class of pyridinecarbonitriles, which are known for their diverse applications in drug discovery and material science. The integration of a chlorophenyl group, an ethyl substituent, and a methylsulfanyl moiety into its structure contributes to its intriguing chemical properties and biological functions.

Recent studies have highlighted the importance of pyridinecarbonitriles as scaffolds for developing novel therapeutic agents. The chlorophenyl group in this compound is particularly significant as it enhances the molecule's ability to interact with biological targets, such as enzymes and receptors. This interaction is crucial for modulating pharmacological activities, making this compound a promising candidate for drug development.

The synthesis of 6-(4-Chlorophenyl)-1-ethyl-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently for further studies. The use of advanced techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly enhanced the scalability of this process.

One of the most compelling aspects of this compound is its potential application in the field of oncology. Preclinical studies have demonstrated that 6-(4-Chlorophenyl)-1-ethyl-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. For instance, the compound has shown promise in targeting proteasomes, which are critical for protein degradation in cancer cells.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The pyridinecarbonitrile core provides a rigid framework that can be functionalized for applications in sensors, electronics, and catalysis. Recent advancements in nanotechnology have enabled the incorporation of this compound into hybrid materials that exhibit enhanced stability and reactivity under various conditions.

The structural versatility of 6-(4-Chlorophenyl)-1-ethyl-4-(methylsulfanyl)-2 oxo 1 2 dihydro 3 pyridinecarbonitrile makes it an ideal candidate for further modification and optimization. Researchers are currently investigating the effects of substituent variations on its bioactivity and stability. For example, replacing the chlorophenyl group with other aromatic substituents or modifying the position of the methylsulfanyl moiety could lead to compounds with improved pharmacokinetic profiles.

From a toxicological perspective, studies have been conducted to evaluate the safety profile of this compound. Initial findings suggest that it exhibits low toxicity at therapeutic doses, which is a critical factor for its potential use in clinical settings. However, further research is required to fully understand its long-term effects and mechanisms of action.

In conclusion, 6-(4-Chlorophenyl)-1 ethyl 4 (methylsulfanyl) 2 oxo 1 2 dihydro 3 pyridinecarbonitrile (CAS No. 478042943) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with advancements in synthetic chemistry and biological research, positions it as a promising candidate for future drug development efforts.